Cas no 1311318-41-8 (1-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride)
1-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride
- 1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine;hydrochloride
- 1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-aminehydrochloride
- 1-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride
-
- Inchi: 1S/C9H14N2S.ClH/c1-7-6-12-8(11-7)9(10)4-2-3-5-9;/h6H,2-5,10H2,1H3;1H
- InChI Key: XLFWLECSFKASFR-UHFFFAOYSA-N
- SMILES: Cl.S1C=C(C)N=C1C1(CCCC1)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 166
- Topological Polar Surface Area: 67.2
1-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN4245-1-1G |
1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride |
1311318-41-8 | 95% | 1g |
¥ 2,263.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN4245-1-5G |
1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride |
1311318-41-8 | 95% | 5g |
¥ 6,844.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN4245-1-10G |
1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride |
1311318-41-8 | 95% | 10g |
¥ 10,170.00 | 2023-03-31 | |
| Enamine | EN300-78757-0.05g |
1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride |
1311318-41-8 | 95% | 0.05g |
$94.0 | 2023-02-12 | |
| Enamine | EN300-78757-0.1g |
1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride |
1311318-41-8 | 95% | 0.1g |
$140.0 | 2023-02-12 | |
| Enamine | EN300-78757-0.25g |
1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride |
1311318-41-8 | 95% | 0.25g |
$200.0 | 2023-02-12 | |
| Enamine | EN300-78757-0.5g |
1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride |
1311318-41-8 | 95% | 0.5g |
$374.0 | 2023-02-12 | |
| Enamine | EN300-78757-1.0g |
1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride |
1311318-41-8 | 95% | 1.0g |
$499.0 | 2023-02-12 | |
| Enamine | EN300-78757-2.5g |
1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride |
1311318-41-8 | 95% | 2.5g |
$978.0 | 2023-02-12 | |
| Enamine | EN300-78757-5.0g |
1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride |
1311318-41-8 | 95% | 5.0g |
$1448.0 | 2023-02-12 |
1-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 1-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride
Introduction to 1-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride (CAS No. 1311318-41-8)
1-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1311318-41-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclopentanamine core linked to a thiazole scaffold, has garnered attention due to its structural complexity and potential biological activities. The presence of the 4-methyl-1,3-thiazol-2-yl moiety introduces unique electronic and steric properties that make this compound a promising candidate for further investigation in drug discovery and development.
The structural framework of 1-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride combines elements that are frequently observed in bioactive molecules. The cyclopentanamine group is known for its ability to mimic natural amino acid residues, facilitating interactions with biological targets such as enzymes and receptors. Meanwhile, the thiazole ring is a heterocyclic structure that has been extensively studied for its pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The 4-methyl substituent on the thiazole ring further modulates the electronic properties of the molecule, potentially enhancing its binding affinity and selectivity.
In recent years, there has been a growing interest in designing molecules that incorporate both cyclopentanamine and thiazole moieties due to their demonstrated synergistic effects in modulating biological pathways. For instance, derivatives of these structures have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The hydrochloride salt form of 1-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride enhances its solubility and stability, making it more suitable for pharmaceutical applications.
One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that molecules with similar structural motifs may interact with targets involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's. The 4-methyl-1,3-thiazol-2-yl group, in particular, has been shown to influence the binding kinetics of certain protein targets, suggesting that this compound could serve as a lead structure for developing novel therapeutics.
Moreover, the synthesis of 1-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride presents an interesting challenge for organic chemists. The integration of the cyclopentanamine and thiazole units requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, opening up new avenues for drug discovery.
The pharmacological evaluation of 1-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride has revealed several promising properties. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammation and oxidative stress. These effects are particularly relevant given the role of inflammation and oxidative damage in various pathological conditions. Additionally, preliminary animal models suggest that this compound may exhibit neuroprotective effects, which could be beneficial in treating neurological disorders.
The potential therapeutic applications of 1-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride extend beyond neurodegenerative diseases. Research is ongoing to explore its efficacy in treating conditions such as cardiovascular disease and autoimmune disorders. The compound's ability to modulate multiple biological pathways makes it a versatile tool for investigating disease mechanisms and developing combination therapies.
In conclusion, 1-(4-Methyl - 1 , 3 - thiazol - 2 - yl ) cyclo penta n - 1 - amine hydrochloride ( CAS No . 1311318 - 41 - 8 ) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities position it as a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve , compounds like this one will play an increasingly important role in shaping the future of medicine .
1311318-41-8 (1-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride) Related Products
- 1017211-92-5(1-(4-methyl-1,3-thiazol-2-yl)propan-1-amine)
- 1306604-62-5(1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine dihydrochloride)
- 1193390-45-2(1-(4-methyl-1,3-thiazol-2-yl)cycloheptan-1-amine hydrochloride)
- 1185302-93-5(4-AMINO-6,8-DICHLOROQUINOLINE-3-CARBOXYLIC ACID)
- 1211511-32-8(cyclopropyl(4-methyl-1,3-thiazol-2-yl)methanamine)
- 1181234-20-7(1-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-amine)
- 1311316-71-8(1-(1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride)
- 1303845-63-7(1-(4-Methyl-1,3-thiazol-2-yl)cyclobutan-1-amine)
- 859466-62-9(2-(4-methyl-1,3-thiazol-2-yl)propan-2-amine)
- 1247504-05-7(2-(4-methyl-1,3-thiazol-2-yl)butan-2-amine)